Cas no 14527-03-8 (2-Heptanamine,N,4-dimethyl-N-2-propyn-1-yl-)

2-Heptanamine,N,4-dimethyl-N-2-propyn-1-yl- structure
14527-03-8 structure
Product Name:2-Heptanamine,N,4-dimethyl-N-2-propyn-1-yl-
CAS No:14527-03-8
MF:C12H23N
MW:181.31772351265
CID:158831
PubChem ID:26723
Update Time:2025-04-19

2-Heptanamine,N,4-dimethyl-N-2-propyn-1-yl- Chemical and Physical Properties

Names and Identifiers

    • 2-Heptanamine,N,4-dimethyl-N-2-propyn-1-yl-
    • N,4-dimethyl-N-prop-2-ynylheptan-2-amine
    • DTXSID90932548
    • HEXYLAMINE, N-2-PROPYNYL-N,1,3-TRIMETHYL-
    • N-2-Propynyl-N,1,3-trimethylhexylamine
    • 14527-03-8
    • BRN 1856028
    • N,4-Dimethyl-N-(prop-2-yn-1-yl)heptan-2-amine
    • Inchi: 1S/C12H23N/c1-6-8-11(3)10-12(4)13(5)9-7-2/h2,11-12H,6,8-10H2,1,3-5H3
    • InChI Key: GFGPHAYTCYPXPP-UHFFFAOYSA-N
    • SMILES: N(C)(CC#C)C(C)CC(C)CCC

Computed Properties

  • Exact Mass: 181.18319
  • Monoisotopic Mass: 181.18305
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2
  • XLogP3: 3.6

Experimental Properties

  • Density: 0.83
  • Boiling Point: 234.2°Cat760mmHg
  • Flash Point: 87°C
  • Refractive Index: 1.453
  • PSA: 3.24
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